Cas no 1092461-35-2 (2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid)
1092461-35-2 structure
Product Name:2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
CAS No:1092461-35-2
MF:C9H6BrF3O3
MW:299.041352748871
CID:4551710
PubChem ID:57367985
Update Time:2024-11-03
2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(trifluoromethoxy)phenylacetic acid
- 2-(3-Bromo-5-(trifluoromethoxy)phenyl)acetic acid
- 2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
- CL9643
- 3-Bromo-5-(trifluoromethoxy)benzeneacetic acid
- AS-46439
- 1092461-35-2
- DTXSID501247305
- AKOS015956911
- 2-(3-Bromo-5-(trifluoromethoxy)phenyl)aceticacid
- MFCD11519378
- 3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid
- CS-0450910
-
- MDL: MFCD11519378
- Inchi: 1S/C9H6BrF3O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
- InChI Key: PEBPBUMXKAQCGP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CC(=O)O)OC(F)(F)F
Computed Properties
- Exact Mass: 297.94524g/mol
- Monoisotopic Mass: 297.94524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5
Experimental Properties
- Melting Point: 77-80℃
2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302520-1g |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid |
1092461-35-2 | 98% | 1g |
£117.00 | 2025-02-21 | |
| Apollo Scientific | PC302520-5g |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid |
1092461-35-2 | 98% | 5g |
£464.00 | 2025-02-21 | |
| TRC | B107500-250mg |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid |
1092461-35-2 | 250mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B107500-500mg |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid |
1092461-35-2 | 500mg |
$ 385.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1252112-250mg |
3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid |
1092461-35-2 | 95% | 250mg |
$110 | 2024-06-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1973-1G |
2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid |
1092461-35-2 | 95% | 1g |
¥ 2,838.00 | 2023-04-03 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32419-250mg |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid, 96% |
1092461-35-2 | 96% | 250mg |
¥893.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32419-1g |
3-Bromo-5-(trifluoromethoxy)phenylacetic acid, 96% |
1092461-35-2 | 96% | 1g |
¥2983.00 | 2023-02-25 | |
| eNovation Chemicals LLC | Y1252112-1g |
3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid |
1092461-35-2 | 95% | 1g |
$195 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1252112-250mg |
3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid |
1092461-35-2 | 95% | 250mg |
$115 | 2025-02-20 |
2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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